Cas no 111888-47-2 (1-(2-nitrophenyl)isoquinoline)
1-(2-nitrophenyl)isoquinoline structure
Product Name:1-(2-nitrophenyl)isoquinoline
CAS No:111888-47-2
MF:C15H10N2O2
MW:250.252103328705
CID:2607538
PubChem ID:13803246
Update Time:2025-04-21
1-(2-nitrophenyl)isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-nitrophenyl)isoquinoline
- DTXSID70549951
- 1-(2-nitrophenyl) isoquinoline
- 111888-47-2
- DTXCID80500735
-
- Inchi: 1S/C15H10N2O2/c18-17(19)14-8-4-3-7-13(14)15-12-6-2-1-5-11(12)9-10-16-15/h1-10H
- InChI Key: LEDNZQKMGFTYHB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CC=1C1C2C=CC=CC=2C=CN=1)=O
Computed Properties
- Exact Mass: 250.074227566Da
- Monoisotopic Mass: 250.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 58.7Ų
1-(2-nitrophenyl)isoquinoline Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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